6-Methoxyimidazo[1,2-b]pyridazine-3-carboxylic acid

• IUPAC Name: 6-methoxyimidazo[1,2-b]pyridazine-3-carboxylic acid
• InChI: InChI=1S/C8H7N3O3/c1-14-7-3-2-6-9-4-5(8(12)13)11(6)10-7/h2-4H,1H3,(H,12,13)
• InChI Key: DUMKIBBUGQQMHR-UHFFFAOYSA-N
• Canonical SMILES: COC1=NN2C(=NC=C2C(=O)O)C=C1
• Molecular Formula: C8H7N3O3
• Molecular Weight: 193.16 g/mol

Description

“6-Methoxyimidazo[1,2-b]pyridazine-3-carboxylic acid” is a chemical compound with the molecular weight of 193.16. Its IUPAC name is 6-methoxyimidazo[1,2-b]pyridazine-2-carboxylic acid.

Synthesis Analysis

The synthesis of pyridazines, which are related to the compound , has been studied extensively. A Lewis acid-mediated inverse electron demand Diels-Alder reaction between 3-monosubstituted s-tetrazine and silyl enol ethers provides functionalized pyridazines. An unexpected C-C bond cleavage in the absence of metal enables an efficient approach toward 3,6-diarylpyridazines and 6-arylpyridazin-3-ones from simple and commercially available 1,3-dicarbonyl compounds and methyl ketones.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H7N3O3/c1-14-7-3-2-6-9-5(8(12)13)4-11(6)10-7/h2-4H,1H3,(H,12,13).

Chemical Reactions Analysis

The chemical reactions involving pyridazines have been explored in various studies. For instance, a copper-promoted 6-endo-trig cyclization of readily available β,γ-unsaturated hydrazones enables an efficient synthesis of a series of 1,6-dihydropyridazines. These 1,6-dihydropyridazines can be efficiently converted to biologically important pyridazines in the presence of NaOH.

The storage temperature and physical form of the compound are not specified in the search results.

Scientific Research Applications

Pyridazine and its derivatives, including “6-Methoxyimidazo[1,2-b]pyridazine-3-carboxylic acid”, are important compounds in nitrogen-containing heterocyclic compounds due to their various reported pharmacological activities. These activities include antibacterial, muscle relaxant, anti-depressant, antidiabetic, anti-hypertensive, analgesic, anti-tumor, antiviral, nephrotropic, antiinflammatory, anti-viral, anticancer, anti-aggregative, anti-epileptic.

These compounds also serve as building blocks in the structure of many chemical constituents of natural compounds phytopharmaceuticals such as cinnolines, phthalazines. They are attracting the interest of researchers and medicinal chemists due to their privileged structure which can bear substitution/functionalization easily.

Different substituted pyridazine compounds have been synthesized by researchers using different reagents and diverse synthetic routes. However, most of the investigations available in literature are directed to its large number of biological activities with very less discussion on its various synthetic schemes yielding different types of its derivatives.

The aim of the comprehensive study on synthesis and biological activities of Pyridazine Derivatives is to encourage more studies on the synthesis of pyridazine derivatives which in future will play a vital role for drug discovery.

Safety And Hazards

The compound is associated with certain hazards. It has been classified as Eye Irritant 2, Skin Irritant 2, and STOT SE 3. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and washing with plenty of water (P302 + P352) if on skin.

Citations

Design and synthesis of Imidazo [1, 2-b] pyridazine IRAK4 inhibitors for the treatment of mutant MYD88 L265P diffuse large B-cell lymphoma

Y Chen, G Bai, Y Ning, S Cai, T Zhang, P Song… - European Journal of …, 2020 - Elsevier

Harboring MYD88 L265P mutation triggers tumors growth through the activation of NF-κB by interleukin-1 receptor associated kinase 4 (IRAK4) in diffuse large B-cell lymphoma (DLBCL…

Number of citations: 16 www.sciencedirect.com

Systematic Structure Modifications of Imidazo[1,2-a]pyrimidine to Reduce Metabolism Mediated by Aldehyde Oxidase (AO)

A Linton, P Kang, M Ornelas, S Kephart… - Journal of medicinal …, 2011 - ACS Publications

N-{trans-3-[(5-Cyano-6-methylpyridin-2-yl)oxy]-2,2,4,4-tetramethylcyclobutyl}imidazo[1,2-a]pyrimidine-3-carboxamide (1) was recently identified as a full antagonist of the androgen …

Number of citations: 79 pubs.acs.org